![molecular formula C17H12F4N4O B2845681 (Z)-3-(2-fluorophenyl)-N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acrylamide CAS No. 2035004-22-7](/img/structure/B2845681.png)
(Z)-3-(2-fluorophenyl)-N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acrylamide
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Description
(Z)-3-(2-fluorophenyl)-N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C17H12F4N4O and its molecular weight is 364.304. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Medicinal Chemistry
Antagonist Development for P2X7 Receptors : A study described the synthesis of novel P2X7 receptor antagonists, utilizing dipolar cycloaddition reactions. These compounds were evaluated for their efficacy in preclinical models for mood disorders, demonstrating the potential for developing new therapeutic agents (Chrovian et al., 2018).
Anticancer Agents : Another study focused on the synthesis of [1,2,4]triazolo[1,5-a]pyrimidines as anticancer agents. These compounds showed a unique mechanism of tubulin inhibition, potentially offering a novel approach to cancer treatment (Zhang et al., 2007).
Molecular Sensing and Material Science
Chemosensors for Metal Ions : Research into the properties of triazolopyridine systems has demonstrated their utility as chemosensors for detecting metal ions and anions. These findings have implications for the development of sensitive and selective detection methods for various chemical species (Chadlaoui et al., 2006).
Synthesis of Heterocycles for Antimicrobial and Antitumor Activities : Studies have also explored the synthesis of enaminones and their conversion into heterocycles with potential antimicrobial and antitumor activities. This research contributes to the discovery of new bioactive compounds (Riyadh, 2011).
properties
IUPAC Name |
(Z)-3-(2-fluorophenyl)-N-[[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F4N4O/c18-13-6-2-1-4-11(13)7-8-15(26)22-10-14-23-24-16-12(17(19,20)21)5-3-9-25(14)16/h1-9H,10H2,(H,22,26)/b8-7- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTJCIHDMDATVAN-FPLPWBNLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=CC(=O)NCC2=NN=C3N2C=CC=C3C(F)(F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C\C(=O)NCC2=NN=C3N2C=CC=C3C(F)(F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F4N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.